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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Eudragit® polymers to formulate humidity-sensitive drugs.

Frequently Asked Questions (FAQs)
Q1: Which Eudragit® polymer offers the best moisture protection for a highly humidity-sensitive

Active Pharmaceutical Ingredient (API)?

A1: Eudragit® E polymers are often recommended for protecting APIs from environmental

factors like moisture.[1][2] Specifically, Eudragit® E PO is effective for moisture protection and

can be used in formulations to improve drug stability.[2] For sustained-release formulations,

combinations of Eudragit® RLPO and Eudragit® EPO have been shown to effectively reduce

moisture gain compared to uncoated tablets.[3][4][5] One study demonstrated that tablets

coated with a combination of Eudragit® RLPO 10% and Eudragit® EPO 10% absorbed

significantly less moisture (10-15%) after 170 hours at 75% relative humidity (RH) compared to

a marketed formulation (35-40%).[3]

Q2: How do plasticizers affect the moisture barrier properties of a Eudragit® coating?

A2: The choice and concentration of a plasticizer significantly influence the mechanical and

permeability properties of Eudragit® films.[6] Plasticizers are necessary to reduce the

brittleness of polymers like Eudragit® RS100 and RL100. However, they can also impact

moisture permeability. For instance, films plasticized with polyethylene glycol (PEG) have
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shown higher water vapor permeability compared to those plasticized with dibutyl phthalate

(DBP).[6] Increasing the concentration of PEG can enhance the permeability, potentially due to

the leaching of PEG, which may form pores in the film.[6] Conversely, increasing the

concentration of DBP has been found to decrease the permeability of the film to drugs.[6] It is

crucial to optimize the plasticizer type and concentration to achieve a balance between film

flexibility and moisture protection.

Q3: Can high humidity during the coating process affect the quality of the Eudragit® film?

A3: Yes, high humidity during the coating process can significantly impact the film quality. A

more humid coating process (e.g., 86% RH vs. 67% RH) can promote the surface dissolution

and physical mixing of tablet ingredients with the forming film.[7] This can affect the film-tablet

interface and the drug release performance.[7] If the humidity is too high, water evaporates

more slowly, which can lead to coating defects.[7] Conversely, if the humidity is too low, the film

may dry too quickly, also resulting in defects.[7] Therefore, maintaining optimal temperature

and humidity is crucial for a successful coating process.[8]

Q4: My Eudragit®-coated tablets are showing signs of cracking. What could be the cause and

how can I fix it?

A4: Cracking of enteric coatings on hygroscopic cores can be caused by several factors related

to the tablet core properties, coating formulation, and process parameters. Enteric polymers

like Eudragit® L100-55 are inherently brittle in a dry state.[9][10] High humidity can actually

have a plasticizing effect on Eudragit® L films, significantly increasing their flexibility and

elongation (from ~3% in a dry state to ~140% at high humidity), which can help prevent

cracking upon compression of coated pellets.[9][10]

For tablet coatings, cracking can occur if the plasticizer concentration is insufficient to

overcome the brittleness of the polymer. The selection of an appropriate plasticizer and its

concentration is critical. Additionally, stress induced by the expansion of a hygroscopic tablet

core upon moisture absorption can lead to cracks in the coating. Ensuring the core formulation

is optimized for low hygroscopicity is an important first step.

Q5: What is "moisture plasticization" and how does it relate to Eudragit® formulations?
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A5: "Moisture plasticization" refers to the process where water molecules are absorbed by a

polymer, increasing its flexibility and reducing its glass transition temperature (Tg). This

phenomenon is particularly relevant for certain Eudragit® polymers. For example, the

mechanical properties of Eudragit® L100-55 improve dramatically with increased humidity, as

moisture acts as a highly effective plasticizer.[9][10] The elongation of the film can increase

from approximately 3% in a dry state to about 140% at high humidity.[9] This effect can be

beneficial, for instance, in the compression of coated pellets into tablets, as it makes the

coating less prone to fracture.[9][10]
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Issue Potential Cause(s) Recommended Solution(s)

Increased Tablet

Stickiness/Tackiness During

Coating

- High humidity in the coating

pan.- Inappropriate plasticizer

type or concentration.

- Optimize and control the

relative humidity during the

coating process.[7]- Evaluate

different plasticizers or adjust

the concentration. Talc or

glyceryl monostearate can be

added to reduce tackiness.[7]

Compromised Drug Stability

(Degradation)

- Ineffective moisture barrier

from the coating.- High water

vapor permeability of the

chosen Eudragit® grade or

formulation.

- Select a Eudragit® grade

with lower water vapor

permeability. Eudragit® E

polymers are often used for

moisture protection.[1][2]-

Optimize the coating

formulation by adjusting the

plasticizer type and

concentration to minimize

permeability.[6]- Increase the

coating thickness, as this

generally decreases water

vapor transmission.[6]

Variable Drug Release Profiles

- Inconsistent film thickness.-

Interaction between the tablet

core and the coating due to

high humidity during the

process.[7]- Incomplete film

formation (coalescence of

polymer particles).

- Ensure uniform coating

application by optimizing spray

rate, atomization pressure, and

pan speed.- Control the micro-

environmental conditions

(temperature and humidity)

within the coating pan.[7]- For

aqueous dispersions, ensure

proper curing conditions

(temperature and time) to allow

for complete film formation.[11]

"Orange Peel" Effect or Rough

Coating Surface

- Coating formulation drying

too quickly.- High product

- Adjust the solvent system to

include slower-drying solvents.

[8]- Optimize the coating
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temperature or excessive inlet

air volume during coating.[11]

process parameters,

particularly the product bed

temperature, to prevent spray

drying.[11]

Quantitative Data Summary
Table 1: Moisture Absorption of Ranitidine HCl Tablets with Different Coatings

Coating Formulation
Moisture Gained (%) at
75% RH (170 hours)

Reference

Uncoated Tablets 45-50% (at 350 hours) [3]

Marketed Formulation

(RANTEC 300)
35-40% [3]

Eudragit® RLPO 10% &

Eudragit® E PO 10% Coated
10-15% [3]

Table 2: Water Vapor Permeability of Different Enteric Polymers

Polymer Permeable Coefficient Reference

HPMCP 0.253 [12]

HP-50 0.254 [12]

HP-55 0.266 [12]

Eudragit® (unspecified type) 0.056 [12]

Experimental Protocols
Methodology for Water Vapor Transmission Rate (WVTR)
Testing
This protocol is a generalized procedure for evaluating the moisture barrier properties of a free

polymer film.
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Film Preparation: Cast the Eudragit® formulation (with plasticizer and other excipients) onto

a flat, non-stick surface (e.g., Teflon-coated plate) using a casting knife to ensure uniform

thickness. Allow the film to dry completely under controlled temperature and humidity.

Sample Mounting: Securely mount the prepared film as a barrier over the opening of a

permeability cup (e.g., Payne cup) containing a desiccant (e.g., anhydrous calcium chloride)

to create a zero-humidity environment inside the cup.

Environmental Chamber: Place the assembled permeability cup into a controlled

environmental chamber set to a specific temperature and high relative humidity (e.g., 25°C

and 75% RH).

Weight Measurement: Periodically remove the cup from the chamber and weigh it with an

analytical balance at predetermined time intervals.

Calculation: The rate of weight gain is used to calculate the WVTR, typically expressed in

g/m²/day. The calculation takes into account the area of the film exposed and the rate of

moisture ingress.

Methodology for Moisture Absorption Study
This protocol outlines a method to assess the hygroscopicity of coated tablets.

Sample Preparation: Prepare tablets with the humidity-sensitive drug and coat them with the

desired Eudragit® formulation. Use uncoated tablets as a control.

Initial Weighing: Accurately weigh the initial mass of the coated and uncoated tablets.

Stability Chamber: Place the tablets in a stability chamber with controlled high relative

humidity (e.g., 75% RH) and temperature (e.g., 30°C).

Periodic Weighing: At specific time points (e.g., 24, 48, 72 hours, etc.), remove the tablets

and re-weigh them.

Calculation: Calculate the percentage of moisture gain at each time point relative to the initial

weight of the tablets. This data provides a moisture uptake profile.
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Caption: Workflow for Water Vapor Transmission Rate (WVTR) Testing.
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Issue:
Coating Defect with

Humidity-Sensitive Drug

Is the issue
'Sticking/Tackiness'?

Is the issue
'Cracking'?

No

Action:
- Control RH during coating

- Adjust plasticizer
- Add glidant (e.g., talc)

Yes

Is the issue
'Rough Surface'?

No

Action:
- Increase plasticizer level

- Evaluate core hygroscopicity
- Utilize 'moisture plasticization'

Yes

Action:
- Optimize product temperature

- Adjust solvent system
- Reduce inlet air volume

Yes

Optimized Formulation

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common coating defects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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